Cas no 639826-32-7 (Benzene, 4-chloro-1-(chloromethyl)-2-(difluoromethoxy)-)

• Product Name: Benzene, 4-chloro-1-(chloromethyl)-2-(difluoromethoxy)-
• CAS No: 639826-32-7
• MF: C₈H₆Cl₂F₂O
• MW: 227.035447597504
• CID: 1664163
• PubChem ID: 85907480
• Update Time: 2025-04-21

Benzene, 4-chloro-1-(chloromethyl)-2-(difluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-chloro-1-(chloromethyl)-2-(difluoromethoxy)-
• 4-Chloro-1-(chloromethyl)-2-(difluoromethoxy)benzene
• 4-Chloro-2-(difluoromethoxy)benzyl chloride
• 639826-32-7
• NMUOAUXLCGQRKP-UHFFFAOYSA-N

• Inchi： 1S/C8H6Cl2F2O/c9-4-5-1-2-6(10)3-7(5)13-8(11)12/h1-3,8H,4H2
• InChI Key： NMUOAUXLCGQRKP-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1OC(F)F)Cl

Computed Properties

• Exact Mass: 225.97648
• Monoisotopic Mass: 225.9763765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23